Cas no 183062-95-5 (Diethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate)

• Product Name: Diethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate
• CAS No: 183062-95-5
• MF: C₁₅H₂₅NO₆
• MW: 315.362105131149
• MDL: MFCD11519006
• CID: 839324
• PubChem ID: 11823210
• Update Time: 2025-11-02

Diethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate
• 2-(1-tert-butoxy carbonyl azetidin-3-yl) malonic acid diethyl ester
• diethyl 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]propanedioate
• tert-butyl 3-(1,3-diethoxy-1,3-dioxopropan-2-yl)azetidine-1-carboxylate
• [1-[(1,1-Dimethylethoxy)carbonyl]-3-azetidinyl]propanedioic acid diethyl este
• 2-[1-[(tert-Butoxyl)carbonyl]-3-azetidinyl]propanedioic acid 1,3-diethyl ester
• 183062-95-5
• 2-(1-tert-butoxycarbonyl-azetidin-3-yl)-malonic acid diethyl ester
• 1,3-Diethyl 2-{1-Boc-azetidin-3-yl}propanedioate
• PS-20941
• KTCLYNBSLIGGFX-UHFFFAOYSA-N
• DTXSID80473874
• E73709
• SY324372
• Diethyl2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate
• SB51744
• Propanedioic acid, 2-[1-[(1,1-dimethylethoxy)carbonyl]-3-azetidinyl]-, 1,3-diethyl ester
• DB-342587
• Diethyl 2-(1-Boc-3-azetidinyl)malonate
• MFCD11519006
• 1,3-diethyl 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanedioate
• 1,3-DIETHYL 2-[1-(TERT-BUTOXYCARBONYL)AZETIDIN-3-YL]PROPANEDIOATE
• CS-0336720
• diethyl 2-(1-tert-butoxycarbonylazetidin-3-yl)propanedioate
• SCHEMBL1662404

• MDL： MFCD11519006
• Inchi： 1S/C15H25NO6/c1-6-20-12(17)11(13(18)21-7-2)10-8-16(9-10)14(19)22-15(3,4)5/h10-11H,6-9H2,1-5H3
• InChI Key： KTCLYNBSLIGGFX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C(=O)OCC)C(=O)OCC)C1)=O

Computed Properties

• Exact Mass: 315.16825
• Monoisotopic Mass: 315.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 371 ºC
• Flash Point: 178 ºC
• PSA: 82.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Diethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate

Comprehensive Guide to Diethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate (CAS No. 183062-95-5)

Diethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate (CAS No. 183062-95-5) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of azetidine derivatives and is particularly valued for its role as a building block in drug discovery. With the increasing demand for novel therapeutic agents, Diethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate has gained attention for its potential applications in developing small-molecule inhibitors and bioactive compounds.

The chemical structure of Diethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate features a tert-butoxycarbonyl (Boc) protecting group, which enhances its stability during synthetic processes. This makes it a preferred choice for researchers working on peptide coupling and heterocyclic chemistry. The compound's unique properties, such as its solubility in organic solvents and reactivity under mild conditions, make it a versatile intermediate in medicinal chemistry.

One of the key trends driving interest in Diethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate is the growing focus on targeted drug delivery and precision medicine. Researchers are increasingly exploring azetidine-based scaffolds for their ability to modulate biological pathways with high specificity. This compound's role in synthesizing protease inhibitors and kinase modulators aligns with current industry demands for innovative therapies in oncology and immunology.

From a synthetic perspective, Diethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate offers several advantages. Its malonate moiety allows for further functionalization, enabling the creation of diverse molecular architectures. This flexibility is particularly valuable in combinatorial chemistry, where rapid generation of compound libraries is essential for high-throughput screening. Additionally, the Boc-protected azetidine group provides a handle for selective deprotection, facilitating stepwise synthesis of complex molecules.

The market for Diethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate is expanding, driven by increased R&D investments in biopharmaceuticals and agrochemicals. As the demand for custom synthesis and contract research services grows, suppliers of this compound are focusing on scalability and purity to meet industry standards. Recent advancements in flow chemistry and green synthesis have also opened new avenues for producing this intermediate with improved efficiency and reduced environmental impact.

For researchers seeking reliable sources of Diethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate, quality parameters such as HPLC purity, NMR consistency, and storage stability are critical considerations. Proper handling under inert atmosphere and storage at recommended temperatures can ensure the compound's longevity and performance in sensitive applications. Many suppliers now provide detailed technical data sheets and certificates of analysis to support research reproducibility.

Looking ahead, the applications of Diethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)malonate are expected to diversify further. Emerging areas like DNA-encoded libraries and fragment-based drug design may create additional demand for this versatile building block. As synthetic methodologies continue to evolve, this compound will likely play an increasingly important role in addressing unmet medical needs through innovative chemical solutions.